Go-8288

• CAS No.: 68278-01-3
• Molecular Formula: C12H17ClN2O
• Molecular Weight: 240.73 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-3,6-dihydro-2H-1,4-oxazin-5-amine;hydrochloride
• InChI: InChI=1S/C12H16N2O.ClH/c1-9-4-3-5-10(2)12(9)14-11-8-15-7-6-13-11;/h3-5H,6-8H2,1-2H3,(H,13,14);1H
• InChI Key: HJZYLPNLBDXYRH-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC2=NCCOC2.Cl
• Synonyms: Go 8288; Go-8288

Description

Go-8288 is a chemical compound with the molecular formula C12H18ClN2O. It is a derivative of benzenamine, characterized by the presence of two methyl groups at the 2 and 6 positions and a morpholinylidene group at the nitrogen atom. This compound is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Go-8288 typically involves the reaction of 2,6-dimethylbenzenamine with morpholine under specific conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often at elevated temperatures to facilitate the formation of the desired product. The resulting compound is then treated with hydrochloric acid to obtain the monohydrochloride salt.

Industrial Production Methods

Industrial production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of industrial-grade reactants and solvents, with stringent control over reaction conditions to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems helps in maintaining consistency and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

Go-8288 undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction reactions can convert it into amine derivatives.

Substitution: It can undergo electrophilic aromatic substitution reactions, where the aromatic ring is substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Electrophilic reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are used under acidic conditions.

Major Products Formed

Oxidation: Nitroso and nitro derivatives.

Reduction: Amine derivatives.

Substitution: Halogenated and nitrated aromatic compounds.

Scientific Research Applications

Go-8288 has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Employed in the study of enzyme interactions and protein modifications.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of Go-8288 involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can form covalent bonds with these targets, leading to inhibition or activation of their biological functions. The pathways involved may include signal transduction, metabolic regulation, and gene expression modulation.

Comparison with Similar Compounds

Similar Compounds

• Benzenamine, N,N-dimethyl-
• Benzenamine, 2,3-dimethyl-
• Benzenamine, 2,6-dimethyl-

Uniqueness

Go-8288 is unique due to the presence of the morpholinylidene group, which imparts distinct chemical and biological properties. This structural feature differentiates it from other benzenamine derivatives, making it valuable for specific research applications.